5-Chlorouracil

Description

5-Chlorouracil (5-CU) is a halogenated derivative of uracil, featuring a chlorine atom at the 5-position of the uracil ring, which alters the molecule's chemical and electronic properties . It can be utilized in experimental and clinical settings for treating neoplastic and viral diseases . Its primary mechanism involves interacting with nucleic acids; due to its similarity to uracil, 5-Chlorouracil can be incorporated into RNA instead . This substitution can change the stability and structure of RNA molecules, making it useful for studying RNA synthesis and function . In DNA, 5-Chlorouracil helps study mutagenesis and how mutations are introduced into the genetic code, providing insights into genetic mutations and their consequences .

Studies show 5-Chlorouracil may be advantageous in inhibiting fibroblast proliferation after glaucoma surgery, which can lead to filtration failure . Compared to 5-fluorouracil (5-FU), 5-CU is approximately 1000 times less toxic to nonproliferative cells while maintaining good antimitotic activity . 5-CU induces apoptotic-controlled cell death, whereas 5-FU induces apoptonecrosis; the apoptotic mechanism of 5-CU is mainly driven by the nuclear translocation of AIF and activation of the LEI/L-DNase II pathways, which are caspase-independent . Although 5-CU is a weaker antiproliferating agent than 5-FU, its reduced toxic side effects on the epithelium and sclera may allow for enhanced efficacy and extended reduction of IOP after filtering surgery for glaucoma .

• CAS No.: 1820-81-1
• Product Name: 5-Chlorouracil
• Molecular Formula: C4H3ClN2O2
• Molecular Weight: 146.53 g/mol
• IUPAC Name: 5-chloro-1H-pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C4H3ClN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
• Standard InChIKey: ZFTBZKVVGZNMJR-UHFFFAOYSA-N
• SMILES: C1=C(C(=O)NC(=O)N1)Cl
• Canonical SMILES: C1=C(C(=O)NC(=O)N1)Cl
• Appearance: White Solid
• Synonyms: 5-Chlorouracil; 5-Chloro-2,4(1H,3H)-pyrimidinedione; 5-Chloro-2,4-pyrimidinedione; NSC 28172
• PubChem Compound: 15758
• Last Modified: Aug 15 2023